3,4,5,6-Tetrakis[(naphthalen-2-yl)oxy]benzene-1,2-dicarbonitrile

• CAS No.: 143824-84-4
• Molecular Formula: C48H28N2O4
• Molecular Weight: 696.7 g/mol
• IUPAC Name: 3,4,5,6-tetranaphthalen-2-yloxybenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C48H28N2O4/c49-29-43-44(30-50)46(52-40-22-18-32-10-2-6-14-36(32)26-40)48(54-42-24-20-34-12-4-8-16-38(34)28-42)47(53-41-23-19-33-11-3-7-15-37(33)27-41)45(43)51-39-21-17-31-9-1-5-13-35(31)25-39/h1-28H
• InChI Key: ZLKQHVFRGGFSBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OC3=C(C(=C(C(=C3C#N)C#N)OC4=CC5=CC=CC=C5C=C4)OC6=CC7=CC=CC=C7C=C6)OC8=CC9=CC=CC=C9C=C8

Description

3,4,5,6-Tetrakis[(naphthalen-2-yl)oxy]benzene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C48H28N2O4 and its molecular weight is 696.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Preparation of 1,2-dicyano-3,4,5,6-tetra(2-naphthoxy)benzene 1,2-Dicyano-3,4,5,6-tetrachlorobenzene (30.5 parts), potassium carbonate (62.8 parts) and 2-naphthol (98.1 parts) were stirred in dimethylformamide (140 parts) at 70° C. for 3 hours. The mixture was poured into water (300 parts) and extracted with chloroform (3×300 parts). The combined chloroform extracts were washed with dilute aqueous sodium hydroxide solution (500 parts) and then with water (500 parts). The chloroform was dried over anhydrous magnesium sulphate before evaporating under reduced pressure to leave a brown liquid which crystallised on adding butan-1-ol, cooling and standing for 2 hours. The crystallised solid was filtered, washed with butan-1-ol until the filtrates were colourless. The solid was dried to give 1,2-dicyano-3,4,5,6-tetra(2-naphthoxy)benzene (40.6 parts), m.p. 188°-190° C.